methyl 2-(2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-5-(p-tolyl)-1H-imidazol-1-yl)acetate

• IUPAC Name: methyl 2-[2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-5-(4-methylphenyl)imidazol-1-yl]acetate
• InChI: InChI=1S/C19H20N4O4S/c1-12-4-6-14(7-5-12)15-9-20-19(23(15)10-18(25)26-3)28-11-17(24)21-16-8-13(2)27-22-16/h4-9H,10-11H2,1-3H3,(H,21,22,24)
• InChI Key: XQIJRGUIUWOTTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2CC(=O)OC)SCC(=O)NC3=NOC(=C3)C
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

Methyl 2-(2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-5-(p-tolyl)-1H-imidazol-1-yl)acetate is a useful research compound. Its molecular formula is C19H20N4O4S and its molecular weight is 400.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Research into similar compounds, particularly those containing imidazolyl and thiazolidinedione moieties, has demonstrated antimicrobial and antifungal properties. For instance, compounds with methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazoles have been synthesized and shown to display very good antibacterial and antifungal activity (Lamani et al., 2009). Similarly, imidazole analogs have been synthesized with potent bioactivity against pathogenic fungi and some bacteria, highlighting the potential of these structures for antimicrobial drug development (Dahiya, 2008).

Corrosion Inhibition

Amino acid-based imidazolium zwitterions have been investigated for their role as corrosion inhibitors, demonstrating significant efficacy. These inhibitors, featuring imidazole rings, show high inhibition efficiency, suggesting potential applications in protecting metals from corrosion in various industrial contexts (Srivastava et al., 2017).

Organic Synthesis and Catalysis

Compounds within the imidazole family, particularly N-heterocyclic carbenes derived from imidazol-2-ylidenes, have been utilized as catalysts in transesterification and acylation reactions, showcasing their versatility in organic synthesis. These reactions are crucial for forming ester and amide bonds, foundational to pharmaceutical and materials chemistry (Grasa et al., 2002).

Spectroscopic Characterization

The detailed molecular structure and spectroscopic characterization (X-ray diffraction, FT-IR, FT-Raman) of related compounds provide foundational insights into the electronic and structural properties that govern their reactivity and potential biological activity. Such studies are crucial for the development of new materials and drugs (Karabacak et al., 2008).